Cas no 2680684-94-8 (benzyl N-4-hydroxy-4-(pyridin-3-yl)cyclohexylcarbamate)

• Product Name: benzyl N-4-hydroxy-4-(pyridin-3-yl)cyclohexylcarbamate
• CAS No: 2680684-94-8
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 5620924
• PubChem ID: 165931263
• Update Time: 2025-06-14

benzyl N-4-hydroxy-4-(pyridin-3-yl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680684-94-8
• EN300-28294888
• benzyl N-[4-hydroxy-4-(pyridin-3-yl)cyclohexyl]carbamate
• benzyl N-4-hydroxy-4-(pyridin-3-yl)cyclohexylcarbamate

• Inchi： 1S/C19H22N2O3/c22-18(24-14-15-5-2-1-3-6-15)21-17-8-10-19(23,11-9-17)16-7-4-12-20-13-16/h1-7,12-13,17,23H,8-11,14H2,(H,21,22)
• InChI Key： ZSWAZAMWYIHGME-UHFFFAOYSA-N
• SMILES： OC1(C2C=NC=CC=2)CCC(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.16304257g/mol
• Monoisotopic Mass: 326.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-4-hydroxy-4-(pyridin-3-yl)cyclohexylcarbamate

Recent Advances in the Study of Benzyl N-4-hydroxy-4-(pyridin-3-yl)cyclohexylcarbamate (CAS: 2680684-94-8)

Benzyl N-4-hydroxy-4-(pyridin-3-yl)cyclohexylcarbamate (CAS: 2680684-94-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of both a pyridine ring and a cyclohexylcarbamate moiety suggests potential interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on the synthesis and characterization of benzyl N-4-hydroxy-4-(pyridin-3-yl)cyclohexylcarbamate, with particular emphasis on its pharmacological properties. Studies have demonstrated that this compound exhibits moderate to high binding affinity for certain enzyme targets, including kinases and proteases, which are often implicated in various disease pathways. The hydroxy and carbamate functional groups are believed to play a critical role in these interactions, facilitating hydrogen bonding and other non-covalent interactions with target proteins.

One of the key findings from recent investigations is the compound's potential as an inhibitor of protein-protein interactions (PPIs). PPIs are notoriously difficult to target with small molecules, but the structural complexity of benzyl N-4-hydroxy-4-(pyridin-3-yl)cyclohexylcarbamate appears to provide a viable scaffold for disrupting these interactions. Preliminary in vitro assays have shown promising results, with the compound exhibiting inhibitory activity against specific PPIs involved in cancer and inflammatory diseases.

In addition to its potential as a PPI inhibitor, benzyl N-4-hydroxy-4-(pyridin-3-yl)cyclohexylcarbamate has also been explored for its role in modulating cellular signaling pathways. Recent studies have indicated that the compound can influence the activity of key signaling molecules, such as NF-κB and MAPK, which are central to many pathological processes. These findings suggest that the compound may have broad applications in the treatment of diseases characterized by dysregulated signaling, including cancer, autoimmune disorders, and neurodegenerative conditions.

Despite these promising results, challenges remain in the development of benzyl N-4-hydroxy-4-(pyridin-3-yl)cyclohexylcarbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical studies. However, the compound's unique structural and pharmacological properties make it a valuable tool for understanding complex biological processes and a promising lead for future drug discovery efforts.

In conclusion, benzyl N-4-hydroxy-4-(pyridin-3-yl)cyclohexylcarbamate (CAS: 2680684-94-8) represents a compelling area of research in chemical biology and medicinal chemistry. Its ability to target challenging biological interactions and modulate key signaling pathways highlights its potential as a therapeutic agent. Continued research and development efforts will be essential to fully realize the clinical potential of this compound.